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Compound of Interest

Compound Name: Fallaxsaponin A

Cat. No.: B12379185 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Fallaxsaponin A is a triterpenoid saponin isolated from the roots of Polygala japonica Houtt., a

plant with a history of use in traditional medicine. As a member of the saponin class of

compounds, Fallaxsaponin A is of significant interest to the scientific community for its

potential therapeutic applications. This technical guide provides a comprehensive overview of

the available chemical and biological data on Fallaxsaponin A, intended to support further

research and development efforts. Due to the limited specific data on Fallaxsaponin A, this

document also includes information on closely related saponins from the Polygala genus to

provide a broader context for its potential biological activities and mechanisms of action.

Chemical Identifiers and Properties
A clear identification of a chemical entity is fundamental for research and development. The

following table summarizes the key chemical identifiers for Fallaxsaponin A.
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Identifier Value Source

CAS Number 1287702-60-6 [1][2]

Molecular Formula C35H54O11 [1]

Molecular Weight 650.80 g/mol [1]
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Initial Source Polygala japonica Houtt. [1]

Note: A definitive IUPAC name for Fallaxsaponin A is not readily available in the public domain

at the time of this writing.

Putative Biological Activities and Mechanisms of
Action
Direct experimental data on the biological activities of Fallaxsaponin A is limited. However,

based on studies of other saponins isolated from Polygala species, it is hypothesized that

Fallaxsaponin A may possess anti-inflammatory and neuroprotective properties.

Anti-Inflammatory Activity
Saponins from Polygala japonica have demonstrated anti-inflammatory effects. While specific

studies on Fallaxsaponin A are lacking, related compounds from the same plant have been

shown to inhibit the production of inflammatory mediators. For instance, other saponins from

this plant have been observed to reduce nitric oxide (NO) production in lipopolysaccharide

(LPS)-stimulated RAW264.7 macrophages. This effect is often associated with the

downregulation of inducible nitric oxide synthase (iNOS) and cyclooxygenase-2 (COX-2), key

enzymes in the inflammatory cascade.
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The proposed anti-inflammatory mechanism of action for triterpenoid saponins often involves

the modulation of key signaling pathways such as the Nuclear Factor-kappa B (NF-κB) and

Mitogen-Activated Protein Kinase (MAPK) pathways.
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Proposed Anti-Inflammatory Signaling Pathway of Fallaxsaponin A
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Workflow for In Vitro Nitric Oxide (NO) Production Assay
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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